Cas no 376597-49-8 (3-Butyn-2-ol, 2-methyl-4-(5-propyl-2-thienyl)-)

• Product Name: 3-Butyn-2-ol, 2-methyl-4-(5-propyl-2-thienyl)-
• CAS No: 376597-49-8
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 1485133
• Update Time: 2024-08-23

3-Butyn-2-ol, 2-methyl-4-(5-propyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(5-propyl-2-thienyl)-

• Inchi： 1S/C12H16OS/c1-4-5-10-6-7-11(14-10)8-9-12(2,3)13/h6-7,13H,4-5H2,1-3H3
• InChI Key： DALFPBYYHAGSMM-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1SC(CCC)=CC=1

Computed Properties

• Exact Mass: 208.09228

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 318.3±37.0 °C(Predicted)
• PSA: 20.23
• pka: 12.81±0.29(Predicted)